N-Benzoyl-5-methylcytidine

• IUPAC Name: N-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-2-oxopyrimidin-4-yl]benzamide
• InChI: InChI=1S/C17H19N3O6/c1-9-7-20(16-13(23)12(22)11(8-21)26-16)17(25)19-14(9)18-15(24)10-5-3-2-4-6-10/h2-7,11-13,16,21-23H,8H2,1H3,(H,18,19,24,25)/t11-,12-,13-,16-/m1/s1
• InChI Key: NVJJYVKITRVBHJ-BRXULGCHSA-N
• Canonical SMILES: CC1=CN(C(=O)N=C1NC(=O)C2=CC=CC=C2)C3C(C(C(O3)CO)O)O
• Isomeric SMILES: CC1=CN(C(=O)N=C1NC(=O)C2=CC=CC=C2)[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O
• Molecular Formula: C17H19N3O6
• DSSTOX Substance ID: DTXSID80718136
• Molecular Weight: 361.3 g/mol
• CAS No.: 160107-15-3

Description

N-Benzoyl-5-methylcytidine (BMC) is a modified nucleoside that has been studied for its potential use in biomedical research. It is a derivative of cytidine, which is a nucleoside composed of the pyrimidine base cytosine and the sugar ribose. BMC has a benzoyl group attached to the nitrogen atom of the cytosine base, as well as a methyl group attached to the 5-carbon of the ribose sugar. This modification alters the properties of the molecule and makes it useful for a variety of applications.

Scientific Research Applications

Antiviral Activity

N-Benzoyl-5-methylcytidine is involved in the design of antiviral agents, particularly targeting hepatitis C virus RNA-dependent RNA polymerase (HCV RdRp). For instance, a study details the synthesis of beta-d-2'-deoxy-2'-fluoro-2'-C-methylcytidine, derived from this compound, as a potent inhibitor of HCV replication. This compound showed significant inhibitory activity and low cellular toxicity in HCV replicon assays (Clark et al., 2005).

Synthesis for Oligonucleotide Therapeutics

This compound is key in the large-scale synthesis processes for oligonucleotide therapeutics. A study describes an efficient method for synthesizing 5′-O-dimethoxytrityl-N4-benzoyl-5-methyl-2′-deoxycytidine, which is important for routine use in oligonucleotide therapeutics (Ross et al., 2006).

Incorporation into Oligonucleotides

The compound is used for incorporating 2'-C-branched ribonucleosides into oligonucleotides. For example, the synthesis of 4-N-Benzoyl-2'-C-beta-methylcytidine and its efficient incorporation into oligonucleotides via solid-phase synthesis is documented, demonstrating its potential in nucleic acid structure and function analysis (Tang et al., 1999).

Study of Nucleic Acid Modifications

This compound plays a role in studying DNA and RNA modifications, particularly in cancer research. For instance, research on chemical carcinogen-induced changes in DNA methylation in human cells utilized derivatives of this compound to explore epigenetic factors in cancer risk (Wilson et al., 1987; Tabish et al., 2012).

Nucleoside Analogue Synthesis

It is instrumental in the synthesis of various nucleoside analogues. Studies have focused on synthesizing phosphoramidite derivatives of 2'-deoxy-2'-C-beta-methylcytidine, highlighting its role in therapeutic agent development and nucleic acid research (Li & Piccirilli, 2003).

Tautomeric Studies

Research into the tautomeric behavior of nucleoside analogues includes this compound. For example, a study observed a tautomeric shift in 5-methylcytosine derivatives upon N4-benzoylation, commonly used in oligonucleotide synthesis (Busson et al., 1999).